6-[2-(2-Methyl-1-propan-2-yl-3,4-dihydro-1H-isoquinolin-7-yl)cyclopropyl]naphthalene-2-carboximidamide

• CAS No.: 371217-32-2
• Product Name: 6-[2-(2-Methyl-1-propan-2-yl-3,4-dihydro-1H-isoquinolin-7-yl)cyclopropyl]naphthalene-2-carboximidamide
• Molecular Formula: C27H31N3
• Molecular Weight: 397.6 g/mol
• IUPAC Name: 6-[2-(2-methyl-1-propan-2-yl-3,4-dihydro-1H-isoquinolin-7-yl)cyclopropyl]naphthalene-2-carboximidamide
• Standard InChI: InChI=1S/C27H31N3/c1-16(2)26-25-14-21(7-4-17(25)10-11-30(26)3)24-15-23(24)20-8-5-19-13-22(27(28)29)9-6-18(19)12-20/h4-9,12-14,16,23-24,26H,10-11,15H2,1-3H3,(H3,28,29)
• Standard InChIKey: FEPIUXBUJVISNN-UHFFFAOYSA-N
• SMILES: CC(C)C1C2=C(CCN1C)C=CC(=C2)C3CC3C4=CC5=C(C=C4)C=C(C=C5)C(=N)N
• Canonical SMILES: CC(C)C1C2=C(CCN1C)C=CC(=C2)C3CC3C4=CC5=C(C=C4)C=C(C=C5)C(=N)N
• Appearance: Solid powder
• Description: A-317567 is an ASIC-3 inhibitor.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: A-317567; A 317567; A317567.
• Reference: 1: Zhang ZG, Zhang XL, Wang XY, Luo ZR, Song JC. Inhibition of acid sensing ion channel by ligustrazine on angina model in rat. Am J Transl Res. 2015 Oct 15;7(10):1798-811. PubMed PMID: 26692925; PubMed Central PMCID: PMC4656758.; 2: Gautam M, Benson CJ, Ranier JD, Light AR, Sluka KA. ASICs Do Not Play a Role in Maintaining Hyperalgesia Induced by Repeated Intramuscular Acid Injections. Pain Res Treat. 2012;2012:817347. doi: 10.1155/2012/817347. PubMed PMID: 22191025; PubMed Central PMCID: PMC3236358.; 3: Liu X, He L, Dinger B, Fidone SJ. Chronic hypoxia-induced acid-sensitive ion channel expression in chemoafferent neurons contributes to chemoreceptor hypersensitivity. Am J Physiol Lung Cell Mol Physiol. 2011 Dec;301(6):L985-92. doi: 10.1152/ajplung.00132.2011. PubMed PMID: 21890510; PubMed Central PMCID: PMC3233826.; 4: Kuduk SD, Di Marco CN, Bodmer-Narkevitch V, Cook SP, Cato MJ, Jovanovska A, Urban MO, Leitl M, Sain N, Liang A, Spencer RH, Kane SA, Hartman GD, Bilodeau MT. Synthesis, structure-activity relationship, and pharmacological profile of analogs of the ASIC-3 inhibitor A-317567. ACS Chem Neurosci. 2010 Jan 20;1(1):19-24. doi: 10.1021/cn9000186. PubMed PMID: 22778804; PubMed Central PMCID: PMC3368628.; 5: Walder RY, Rasmussen LA, Rainier JD, Light AR, Wemmie JA, Sluka KA. ASIC1 and ASIC3 play different roles in the development of Hyperalgesia after inflammatory muscle injury. J Pain. 2010 Mar;11(3):210-8. doi: 10.1016/j.jpain.2009.07.004. PubMed PMID: 20015700; PubMed Central PMCID: PMC2943154.; 6: McCord JL, Tsuchimochi H, Kaufman MP. Acid-sensing ion channels contribute to the metaboreceptor component of the exercise pressor reflex. Am J Physiol Heart Circ Physiol. 2009 Jul;297(1):H443-9. doi: 10.1152/ajpheart.00328.2009. PubMed PMID: 19465550; PubMed Central PMCID: PMC2711730.; 7: Coryell MW, Wunsch AM, Haenfler JM, Allen JE, Schnizler M, Ziemann AE, Cook MN, Dunning JP, Price MP, Rainier JD, Liu Z, Light AR, Langbehn DR, Wemmie JA. Acid-sensing ion channel-1a in the amygdala, a novel therapeutic target in depression-related behavior. J Neurosci. 2009 Apr 29;29(17):5381-8. doi: 10.1523/JNEUROSCI.0360-09.2009. PubMed PMID: 19403806; PubMed Central PMCID: PMC2710967.; 8: Dwyer JM, Rizzo SJ, Neal SJ, Lin Q, Jow F, Arias RL, Rosenzweig-Lipson S, Dunlop J, Beyer CE. Acid sensing ion channel (ASIC) inhibitors exhibit anxiolytic-like activity in preclinical pharmacological models. Psychopharmacology (Berl). 2009 Mar;203(1):41-52. doi: 10.1007/s00213-008-1373-7. PubMed PMID: 18949460.; 9: Hayes SG, McCord JL, Rainier J, Liu Z, Kaufman MP. Role played by acid-sensitive ion channels in evoking the exercise pressor reflex. Am J Physiol Heart Circ Physiol. 2008 Oct;295(4):H1720-5. doi: 10.1152/ajpheart.00623.2008. PubMed PMID: 18723762; PubMed Central PMCID: PMC2593518.; 10: Dubé GR, Lehto SG, Breese NM, Baker SJ, Wang X, Matulenko MA, Honoré P, Stewart AO, Moreland RB, Brioni JD. Electrophysiological and in vivo characterization of A-317567, a novel blocker of acid sensing ion channels. Pain. 2005 Sep;117(1-2):88-96. Erratum in: Pain. 2005 Nov;118(1-2):281. PubMed PMID: 16061325.
• PubChem Compound: 10200844
• Last Modified: Nov 11 2021